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For Researchers, Scientists, and Drug Development Professionals

Introduction
DS45500853 has been identified as a potent agonist of the Estrogen-Related Receptor alpha

(ERRα), an orphan nuclear receptor that plays a crucial role in regulating cellular energy

metabolism, mitochondrial biogenesis, and has been implicated in the pathophysiology of

various diseases, including metabolic disorders and cancer.[1][2] These application notes

provide detailed protocols for two robust in vitro assays to characterize the activity of

DS45500853 and similar compounds targeting ERRα: a Time-Resolved Fluorescence

Resonance Energy Transfer (TR-FRET) binding assay and a cell-based luciferase reporter

assay for transcriptional activation.

ERRα Signaling Pathway
ERRα functions as a ligand-activated transcription factor.[3] Upon binding to an agonist, ERRα

can recruit coactivators, such as PGC-1α, to the Estrogen-Related Response Elements

(ERREs) in the promoter regions of its target genes, leading to their transcriptional activation.

[1][4]
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Caption: ERRα Signaling Pathway.

Assay 1: TR-FRET Coactivator Recruitment Assay
This assay measures the ability of DS45500853 to promote the interaction between the ERRα

Ligand Binding Domain (LBD) and a coactivator peptide, providing a direct measure of target

engagement. The assay is based on the principle of Time-Resolved Fluorescence Resonance

Energy Transfer (TR-FRET), where energy transfer occurs between a Terbium (Tb)-labeled

donor and a Fluorescein-labeled acceptor when they are in close proximity.[5][6][7]

Experimental Workflow
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Prepare 384-well plate

Add DS45500853 dilutions

Add Master Mix:
- GST-ERRα-LBD
- Tb-anti-GST Ab

- Fluorescein-PGC-1α peptide

Incubate at RT (2h)

Read TR-FRET signal
(Ex: 340nm, Em: 495nm & 520nm)

Analyze Data (Calculate EC50)

Click to download full resolution via product page

Caption: TR-FRET Assay Workflow.

Detailed Protocol
Materials:

GST-tagged human ERRα Ligand Binding Domain (LBD)

Tb-labeled anti-GST antibody

Fluorescein-labeled PGC-1α coactivator peptide
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Assay Buffer (e.g., 50 mM HEPES pH 7.5, 50 mM KCl, 0.1% BSA, 1 mM DTT)

DS45500853

384-well low-volume black plates

TR-FRET compatible plate reader

Procedure:

Compound Preparation: Prepare a serial dilution of DS45500853 in DMSO, then dilute in

Assay Buffer to a 2X final concentration. The final DMSO concentration in the assay should

be ≤1%.

Master Mix Preparation: Prepare a master mix containing GST-ERRα-LBD, Tb-anti-GST

antibody, and Fluorescein-PGC-1α peptide in Assay Buffer at 2X the final desired

concentration. Recommended final concentrations are typically in the low nanomolar range

and should be optimized for the specific reagents used.[5]

Assay Assembly:

Add 10 µL of the 2X DS45500853 dilution to the wells of a 384-well plate.

Add 10 µL of the 2X master mix to each well.

Incubation: Incubate the plate at room temperature for 2 hours, protected from light.

Data Acquisition: Read the plate using a TR-FRET plate reader with an excitation

wavelength of 340 nm and emission wavelengths of 495 nm (donor) and 520 nm (acceptor).

[5]

Data Analysis: Calculate the TR-FRET ratio (520 nm emission / 495 nm emission). Plot the

TR-FRET ratio against the log of the DS45500853 concentration and fit the data to a

sigmoidal dose-response curve to determine the EC50 value.

Sample Data
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DS45500853 (µM)
TR-FRET Ratio (520/495
nm)

% Activity

0.001 1.15 2.5

0.01 1.25 12.5

0.1 1.85 72.5

1 2.05 92.5

10 2.15 102.5

100 2.18 105.5

EC50 (µM) 0.08

Assay 2: ERRα Luciferase Reporter Assay
This cell-based assay measures the ability of DS45500853 to activate the transcriptional

activity of ERRα. The assay utilizes a human cell line (e.g., HEK293T) stably transfected with a

luciferase reporter gene under the control of an ERRα-responsive promoter.[1][8]
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Seed HEK293T-ERRα-luc cells
in 96-well plate

Incubate (24h)

Treat with DS45500853 dilutions

Incubate (18-24h)

Lyse cells and add
luciferase substrate

Read luminescence

Analyze Data (Calculate EC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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